(2-((2,5-dimethylbenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(phenyl)methanone

• IUPAC Name: [2-[(2,5-dimethylphenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-phenylmethanone
• InChI: InChI=1S/C19H20N2OS/c1-14-8-9-15(2)17(12-14)13-23-19-20-10-11-21(19)18(22)16-6-4-3-5-7-16/h3-9,12H,10-11,13H2,1-2H3
• InChI Key: IAZOPXSNPTZWGY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CSC2=NCCN2C(=O)C3=CC=CC=C3
• Molecular Formula: C19H20N2OS
• Molecular Weight: 324.4 g/mol
• CAS No.: 851804-28-9

Description

(2-((2,5-dimethylbenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(phenyl)methanone is a useful research compound. Its molecular formula is C19H20N2OS and its molecular weight is 324.44. The purity is usually 95%.
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Scientific Research Applications

Catalyst and Solvent-Free Synthesis

A study by Moreno-Fuquen et al. (2019) presents an efficient approach for the synthesis of a heterocyclic amide, which can be a strategic intermediate for the preparation of compounds like [2-[(2,5-Dimethylphenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-phenylmethanone. This process involves catalyst- and solvent-free conditions, highlighting its utility in eco-friendly and cost-effective synthetic routes (Moreno-Fuquen et al., 2019).

Structural and Theoretical Studies

The research also includes theoretical studies of the prototropy process and crystallographic analysis of intermolecular interactions. These studies are crucial for understanding the chemical behavior and potential applications of such compounds in various scientific fields.

Ruthenium-Based Olefin Metathesis Precatalysts

Pump et al. (2015) discuss the use of ruthenium complexes with different neutral coligands in thermally induced ring-opening metathesis polymerization. This research suggests potential applications of similar structures in catalyst development for polymerization processes (Pump et al., 2015).

Synthesis and Biological Activities

Wang et al. (2015) synthesized novel N-phenylpyrazolyl aryl methanones derivatives, which include structures related to [2-[(2,5-Dimethylphenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-phenylmethanone. These compounds showed favorable herbicidal and insecticidal activities, indicating potential applications in agriculture (Wang et al., 2015).

Antimicrobial Activity

Yar et al. (2006) synthesized derivatives of a similar structure and tested them for antimicrobial activity against various bacterial and fungal strains. This implies potential applications in developing new antimicrobial agents (Yar et al., 2006).